1-Propylamine

• CAS No.: 107-10-8
• Product Name: 1-Propylamine
• Molecular Formula: C3H9N; CH3(CH2)2NH2; C3H9N
• Molecular Weight: 59.11 g/mol
• IUPAC Name: propan-1-amine
• Standard InChI: InChI=1S/C3H9N/c1-2-3-4/h2-4H2,1H3
• Standard InChIKey: WGYKZJWCGVVSQN-UHFFFAOYSA-N
• SMILES: CCCN
• Canonical SMILES: CCCN
• Boiling Point: 119.5 °F at 760 mm Hg (USCG, 1999); 48.5 °C; 48-49 °C; 48 °C
• Colorform: Colorless liquid
• Density: 0.7182 at 68 °F (USCG, 1999); d204 0.72; 0.719 at 20 °C/20 °C; Relative density (water = 1): 0.7.; 0.714-0.720
• Flash Point: -35 °F (USCG, 1999); BELOW -37 °C (OPEN CUP)
• Melting Point: -117.4 °F (USCG, 1999); -83.0 °C; Fp -83 °; -83 °C; -83°C
• Physical Description: Propylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in chemical analysis and to make other chemicals.; Liquid; COLOURLESS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.; Colourless to yellow liquid; Aggressive ammonia aroma
• Description: Propylamine appears as a clear colorless liquid with an ammonia-like odor. Flash point -35°F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in chemical analysis and to make other chemicals.; Propylamine is a member of the class of alkylamines that is propane substituted by an amino group at C-1. It is a conjugate base of a propan-1-aminium.; 1-Propylamine, also known as 1-aminopropane or 3-aminopropyl, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 1-Propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 1-Propylamine has been primarily detected in feces. Within the cell, 1-propylamine is primarily located in the cytoplasm. 1-Propylamine can be converted into 3-methylthiopropylamine. 1-Propylamine is an ammoniacal tasting compound that can be found in a number of food items such as green bell pepper, orange bell pepper, red bell pepper, and pepper (c. annuum). This makes 1-propylamine a potential biomarker for the consumption of these food products.
• Solubility: 16.92 M; 1000 mg/mL at 20 °C; Very soluble in ethanol, acetone; soluble in benzene, chloroform; slightly soluble in carbon tetrachloride; In water, 1X10+6 mg/L at 25 °C; Solubility in water: miscible; Soluble in water; Soluble (in ethanol)
• Synonyms: 1-Propanamine; Propylamine; (n-Propan-1-yl)amine3-Aminopropane; Mono-n-propylamine; Monopropylamine; NSC 7490; Propan-1-ylamine; n-Propylamine;_x000B_
• Vapor Density: 2.0 (AIR= 1); Relative vapor density (air = 1): 2.0
• Vapor Pressure: 310.03 mmHg; 310 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 33.9
• PubChem Compound: 7852
• Last Modified: Nov 11 2021